Cas no 772160-23-3 (Pyrazine,2,5-diethynyl-3,6-dimethyl-)

• Product Name: Pyrazine,2,5-diethynyl-3,6-dimethyl-
• CAS No: 772160-23-3
• MF: C₁₀H₈N₂
• MW: 156.183921813965
• CID: 551724
• Update Time: 2024-01-30

Pyrazine,2,5-diethynyl-3,6-dimethyl- Chemical and Physical Properties

Names and Identifiers

• Pyrazine,2,5-diethynyl-3,6-dimethyl-
• Pyrazine, 2,5-diethynyl-3,6-dimethyl-

• Inchi： 1S/C10H8N2/c1-5-9-7(3)12-10(6-2)8(4)11-9/h1-2H,3-4H3
• InChI Key： JLFHGLSBRNFHRZ-UHFFFAOYSA-N
• SMILES： C1(C#C)=NC(C)=C(C#C)N=C1C

Computed Properties

• Exact Mass: 156.06884
• Monoisotopic Mass: 156.069
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 224
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 25.8A^2

Experimental Properties

• PSA: 25.78